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Introduction

Phleomycin G is a glycopeptide antibiotic isolated from Streptomyces verticillus. It belongs to
the bleomycin family of antibiotics and is a potent tool for the selection of transformed fungal
cells.[1] Its utility is particularly noted in species that show poor sensitivity to other common
selection agents like Zeocin®.[1][2] Phleomycin G acts by binding to and intercalating DNA,
leading to double-strand breaks that ultimately trigger cell death.[2][3] Resistance is conferred
by the Sh ble gene from Streptoalloteichus hindustanus, which encodes a 14-kDa protein that
binds to Phleomycin G and inhibits its DNA cleavage activity.[1][2] This document provides
detailed application notes and protocols for the effective use of Phleomycin G in fungal
transformation experiments.

Mechanism of Action

Phleomycin G exerts its cytotoxic effects by inducing DNA double-strand breaks (DSBs). The
molecule intercalates into the DNA double helix, and a metal-ion chelating portion of the
molecule forms an active complex with iron (II) and molecular oxygen, which leads to DNA
degradation.[1][3] This DNA damage triggers a cellular DNA Damage Response (DDR), which,
if the damage is too extensive, leads to cell cycle arrest and apoptosis. In transformed fungi
expressing the Sh ble gene, the resistance protein sequesters Phleomycin G, preventing it
from binding to DNA and thereby allowing the cells to survive and proliferate in a selective
medium.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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transformation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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